Cas no 2172533-17-2 (2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172533-17-2
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6034701
• PubChem ID: 165787242
• Update Time: 2025-07-15

2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172533-17-2
• EN300-1597778

• Inchi： 1S/C14H24N4O2/c1-20-9-5-4-8-18-14(11-6-2-3-7-11)12(16-17-18)10-13(15)19/h11H,2-10H2,1H3,(H2,15,19)
• InChI Key： FSSKYSBQDSOPDD-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(CC(N)=O)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-Cyclopentyl-1-(4-Methoxybutyl)-1H-1,2,3-Triazol-4-ylacetamide (CAS No. 2172533-17-2)

2-5-Cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide, with the CAS number 2172533-17-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The synthesis of 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide typically involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and versatile method in click chemistry. This reaction is highly efficient and selective, allowing for the formation of the 1,2,3-triazole ring with high yields and minimal side products. The cyclopentyl and 4-methoxybutyl substituents contribute to the compound's lipophilicity and solubility properties, which are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory properties, 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide has shown promise as an antiviral agent. A recent study in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide has also been explored. In vitro studies have shown that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying its anticancer activity involves the induction of reactive oxygen species (ROS) and the activation of caspase-dependent apoptotic pathways. These findings suggest that 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide could be a valuable lead compound for the development of novel anticancer therapeutics.

The pharmacokinetic profile of 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide has been extensively studied to assess its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-5-cyclopentyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-y-lacetamide (CAS No. 2172533-17-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic efficacy for clinical use.